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Compound of Interest

Compound Name: p-Phenylenediamine sulfate

Cat. No.: B120886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of p-Phenylenediamine sulfate (CAS No. 16245-77-5). The information is curated

for professionals in research and development, with a focus on quantitative data, experimental

methodologies, and visual representations of key processes.

Introduction
p-Phenylenediamine sulfate is the sulfate salt of p-phenylenediamine (PPD), an aromatic

amine widely used as a primary intermediate in the formulation of permanent oxidative hair

dyes and as a monomer in the synthesis of high-performance polymers like aramids. The

addition of the sulfate counterion enhances the stability and water solubility of the parent

compound, p-phenylenediamine, which is otherwise unstable and prone to oxidation when

exposed to air. At room temperature, it typically presents as a white to off-white or pale yellow

crystalline powder. Its primary function in cosmetology is to react with a coupling agent in the

presence of an oxidizing agent (e.g., hydrogen peroxide) to form large, colored polymeric

molecules within the hair cortex, resulting in a permanent color change.
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The fundamental physicochemical characteristics of p-Phenylenediamine sulfate are

summarized below. These values are compiled from various chemical databases and safety

data sheets.

Property Value Source(s)

CAS Number 16245-77-5

Molecular Formula C₆H₁₀N₂O₄S

Molecular Weight 206.22 g/mol

Appearance
White to off-white/beige

crystalline powder.

Odor Faint amine-like odor.

Melting Point >300 °C

Boiling Point
267.40 °C (estimated for

parent compound)

Density 1.353 g/cm³ (estimate)

Vapor Pressure
0.008170 mmHg @ 25 °C

(estimate)

Property Value Source(s)

Water Solubility
Moderately soluble; 14,210

mg/L @ 25 °C (estimate)

logP (o/w) -0.684 (estimate)

Experimental Protocols
Detailed experimental protocols for the determination of every physicochemical property are

not always published. However, this section outlines established methodologies for the

synthesis and analysis of p-phenylenediamine and its derivatives, which are fundamental to its

characterization.
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A common laboratory and industrial method for synthesizing the parent amine, p-

phenylenediamine, is through the reduction of p-nitroaniline.

Protocol: Reduction of p-Nitroaniline with Iron

Reaction Setup: Heat 150 mL of water in a reaction vessel to 95 °C.

Addition of Reactants: Add 100 g of p-nitroaniline to the heated water, followed by 5 mL of

concentrated hydrochloric acid.

Reduction: Gradually add approximately 100 g of fine iron powder. The addition should be

controlled to prevent excessive frothing; external cooling may be necessary to regulate the

exothermic reaction.

Monitoring: Continue the process until a spot test of the solution on filter paper no longer

shows the yellow color of p-nitroaniline.

Neutralization and Filtration: Add a sodium carbonate solution until the mixture is alkaline.

Boil the solution and then filter it hot to remove the iron residue.

Crystallization: Concentrate the filtrate by boiling off the excess water until the p-

phenylenediamine base begins to crystallize upon cooling.

Isolation: Collect the crystals by filtration and dry them. This yields the p-phenylenediamine

free base.

The p-phenylenediamine sulfate salt is then prepared by reacting the purified free base with

sulfuric acid in an appropriate solvent.

Spectrophotometry is a common technique for quantifying p-phenylenediamine in commercial

products like hair dyes. This method relies on a color-forming reaction.

Protocol: Quantification using Folin's Reagent

Standard Preparation: Accurately weigh 100 mg of pure p-phenylenediamine sulfate and

dissolve it in 100 mL of 0.1 N NaOH to create a stock solution of 1 mg/mL. Perform serial

dilutions to create working standards (e.g., 100 µg/mL and 10 µg/mL).
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Sample Preparation: Prepare a sample of the hair dye product according to its matrix to

extract the p-phenylenediamine, dissolving it in 0.1 N NaOH to a known concentration.

Reaction: To an aliquot of the standard or sample solution, add an alkaline solution of Folin's

reagent.

Measurement: After a suitable incubation period for color development, measure the

absorbance of the solution using a UV-Vis spectrophotometer. For the Folin's reagent

method, the maximum absorbance is typically observed around 453 nm.

Quantification: Create a calibration curve by plotting the absorbance of the standards against

their known concentrations. Use the linear regression equation from this curve to determine

the concentration of p-phenylenediamine sulfate in the sample.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) provide high sensitivity and specificity for the determination of p-

phenylenediamine.

Protocol: General HPLC Workflow

Sample Collection & Extraction: Air samples can be collected by drawing air through

cassettes containing sulfuric acid-treated glass fiber filters. The filters are then extracted with

an aqueous EDTA solution. Liquid or solid samples (like dyes) are dissolved and diluted in an

appropriate solvent.

Chromatographic Separation: Inject the extracted sample into an HPLC system equipped

with a suitable column (e.g., a C18 reverse-phase column).

Mobile Phase: Use a mobile phase gradient appropriate for separating aromatic amines.

Detection: Detect the analyte using a UV detector at a wavelength optimized for p-

phenylenediamine.

Quantification: Compare the peak area of the analyte in the sample to the peak areas of

known concentration standards to quantify the amount present.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b120886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For GC-MS analysis, a derivatization step is often required to improve the volatility and thermal

stability of p-phenylenediamine. A common method involves reacting the analyte with

benzaldehyde to form a stable imine derivative before injection into the GC-MS system.

Key Pathways and Workflows
Visual diagrams help clarify complex processes. The following workflows are rendered using

the DOT language to illustrate the synthesis of p-phenylenediamine sulfate and its

mechanism of action in hair dyeing.
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Step 1: Synthesis of p-Phenylenediamine (Free Base)

Step 2: Salt Formation
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Acid-Base Reaction
in Solvent
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Sulfate (Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Phenylenediamine sulfate.
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Caption: Oxidative pathway of p-Phenylenediamine in hair coloring.
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p-Phenylenediamine sulfate is classified as toxic if swallowed, in contact with skin, or if

inhaled. It is a known skin sensitizer and can cause allergic contact dermatitis.

Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing

dust. Do not get in eyes, on skin, or on clothing.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves (e.g., nitrile),

and eye/face protection.

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. The

compound is hygroscopic and should be protected from moisture.

Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid anhydrides, acid

chlorides, and chloroformates.

Decomposition: Hazardous decomposition products include nitrogen oxides, carbon

monoxide, carbon dioxide, and sulfur oxides.

To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of p-Phenylenediamine Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120886#physicochemical-properties-of-p-
phenylenediamine-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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